![molecular formula C14H14ClN3O B7469065 3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea](/img/structure/B7469065.png)
3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential for use in various applications. This compound is also known as CPMPU and has a molecular formula of C14H14ClN3O.
Mechanism of Action
The mechanism of action of 3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea is not fully understood. However, studies have suggested that it inhibits the activity of certain enzymes that are involved in cell growth and division. This inhibition leads to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea has several biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells. It also inhibits the activity of certain enzymes that are involved in cell growth and division. Additionally, CPMPU has been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea in lab experiments is its potential for use in cancer therapy. This compound has been shown to inhibit the growth of cancer cells, making it a promising candidate for cancer treatment. However, one of the limitations of using CPMPU in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to certain cell types, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea. One potential direction is the development of new cancer therapies based on this compound. Another potential direction is the study of the compound's anti-inflammatory properties and its potential use in treating inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
The synthesis of 3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea involves the reaction of 3-chlorobenzoyl chloride with 2-pyridinemethanol in the presence of triethylamine. The resulting product is then reacted with methylamine to form the final product. The synthesis of this compound has been reported in several scientific journals, and it is considered a relatively straightforward process.
Scientific Research Applications
3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea has been studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that CPMPU inhibits the growth of cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
3-(3-chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN3O/c1-18(10-13-6-2-3-8-16-13)14(19)17-12-7-4-5-11(15)9-12/h2-9H,10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNTWANGBEPEMEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=N1)C(=O)NC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Chlorophenyl)-1-methyl-1-(pyridin-2-ylmethyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.